Cas no 79414-66-7 (2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose)
79414-66-7 structure
Product Name:2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose
CAS No:79414-66-7
MF:C26H30O9
MW:486.511008739471
CID:555060
PubChem ID:10672577
Update Time:2025-04-19
2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose
- [(2R,3R,4S,5R,6R)-4,6-diacetyloxy-3,5-bis(phenylmethoxy)oxan-2-yl]methyl acetate
- 1,4,6-TRI-O-ACETYL-2,3-O-CARBONYL-ALPHA-D-MANNOPYRANOSE
- 2,4-DI-O-BENZYL-1,3,6-TRI-O-ACETYL-A-D-GLUCOPYRANOSE
- a-D-Glucopyranose,2,4-bis-O-(phenylmethyl)-, triacetate (9CI)
- 2,3-DIMETHYLBENZYLAMINE
- 2,4-Bis-O-(phenylmethyl)-
- 2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-
- A-D-glucopyranose
- A-D-glucopyranose Triacetate
- 79414-66-7
- DTXSID50443281
- 2,4-DI-O-BENZYL-1,3,6-TRI-O-ACETYL-ALPHA-D-GLUCOPYRANOSE
- W-203816
- 1,3,6-Tri-O-acetyl-2,4-di-O-benzyl-alpha-D-glucopyranose
- 1,3,6-Tri-O-acetyl-2,4-di-O-benzyl-a-D-glucopyranose
-
- Inchi: 1S/C26H30O9/c1-17(27)30-16-22-23(31-14-20-10-6-4-7-11-20)24(33-18(2)28)25(26(35-22)34-19(3)29)32-15-21-12-8-5-9-13-21/h4-13,22-26H,14-16H2,1-3H3/t22-,23-,24+,25-,26+/m1/s1
- InChI Key: ZAUYNTYUSYJZRN-RTJMFUJLSA-N
- SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OCC1C=CC=CC=1)OC(C)=O)OCC1C=CC=CC=1)OC(C)=O
Computed Properties
- Exact Mass: 486.18900
- Monoisotopic Mass: 486.18898253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.59000
- LogP: 2.94000
2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D419000-1g |
2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose |
79414-66-7 | 1g |
$155.00 | 2023-05-18 | ||
| TRC | D419000-10g |
2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose |
79414-66-7 | 10g |
$1206.00 | 2023-05-18 |
2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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